Cas no 1053656-81-7 (Pyrazine-2-N-cyanoamidine)

• Product Name: Pyrazine-2-N-cyanoamidine
• CAS No: 1053656-81-7
• MF: C₆H₅N₅
• MW: 147.137399435043
• MDL: MFCD09864979
• CID: 1077216
• PubChem ID: 51064039
• Update Time: 2025-06-27

Pyrazine-2-N-cyanoamidine Chemical and Physical Properties

Names and Identifiers

• Pyrazine-2-N-cyanoamidine
• (2Z)-3-amino-3-pyrazin-2-yl-2-azaprop-2-enenitrile
• (Z)-N'-cyanopyrazine-2-carboximidamide
• AG-C-13400
• CTK7D2185
• MolPort-009-197-016
• SBB055883
• DTXSID40679714
• MFCD09864979
• N'-Cyanopyrazine-2-carboximidamide
• AKOS006313909
• 1053656-81-7
• N-cyanopyrazine-2-carboximidamide
• CS-0339574
• AS-5048

• MDL： MFCD09864979
• Inchi： 1S/C6H5N5/c7-4-11-6(8)5-3-9-1-2-10-5/h1-3H,(H2,8,11)
• InChI Key： GQEMVBNZQLEUED-UHFFFAOYSA-N
• SMILES： N1C=CN=CC=1/C(=N/C#N)/N

Computed Properties

• Exact Mass: 147.05449518g/mol
• Monoisotopic Mass: 147.05449518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 88Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 326.7±45.0 °C at 760 mmHg
• Flash Point: 151.4±28.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Pyrazine-2-N-cyanoamidine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Pyrazine-2-N-cyanoamidine

Pyrazine-2-N-cyanoamidine (CAS No. 1053656-81-7): A Comprehensive Overview

Pyrazine-2-N-cyanoamidine, also known as Pyrazine-2-carboxamide or N-cyano-pyrazine-2-amidine, is a heterocyclic organic compound with the CAS registry number 1053656-81-7. This compound belongs to the class of amidines, which are derivatives of ammonia where two hydrogen atoms are replaced by nitrogen-containing groups. Pyrazine-2-N-cyanoamidine has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including organic synthesis, materials science, and pharmacology.

The molecular structure of Pyrazine-2-N-cyanoamidine consists of a pyrazine ring (a six-membered ring with two nitrogen atoms at positions 1 and 4) substituted with a cyanoamidine group at position 2. The cyanoamidine group (-NCNH-) introduces a strong electron-withdrawing effect, which significantly influences the compound's reactivity and stability. This structural feature makes Pyrazine-2-N-cyanoamidine an excellent candidate for use in reactions requiring nucleophilic or electrophilic intermediates.

Recent studies have highlighted the role of Pyrazine-2-N-cyanoamidine as a versatile building block in organic synthesis. Its ability to undergo various transformations, such as cycloadditions, coupling reactions, and condensations, has made it a valuable intermediate in the construction of complex molecules. For instance, researchers have utilized this compound in the synthesis of bioactive compounds, including antiviral agents and anticancer drugs.

In the field of materials science, Pyrazine-2-N-cyanoamidine has been explored for its potential in the development of novel materials with unique electronic properties. The compound's ability to form stable coordination complexes with transition metals has led to its use in the design of catalysts for industrial processes. Additionally, its application in the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs) has been reported, showcasing its versatility in materials chemistry.

The pharmacological properties of Pyrazine-2-N-cyanoamidine have also been a subject of extensive research. Studies have demonstrated that this compound exhibits potent inhibitory activity against various enzymes implicated in diseases such as cancer and inflammation. For example, it has been shown to inhibit the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. These findings suggest that Pyrazine-2-N-cyanoamidine could serve as a lead compound for the development of new therapeutic agents.

From an environmental perspective, Pyrazine-2-N-cyanoamidine has been studied for its biodegradability and toxicity profiles. Research indicates that the compound is relatively stable under ambient conditions but can undergo hydrolysis under specific pH conditions. Its low toxicity profile makes it suitable for use in applications where human exposure is a concern.

In terms of synthesis, Pyrazine-2-N-cyanoamidine can be prepared through various methods, including condensation reactions between pyrazines and cyanamide derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing scalability.

The demand for Pyrazine-2-N-cyanoamidine continues to grow due to its diverse applications across multiple industries. As research into its properties and uses progresses, it is anticipated that this compound will find even more innovative uses in the future.